Cas no 1609408-93-6 ([2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide)

• Product Name: [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide
• CAS No: 1609408-93-6
• MF: C₂₀H₂₂BrNO
• MW: 372.298784732819
• MDL: MFCD13186378
• CID: 4608837
• Update Time: 2025-06-07

[2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide

• MDL： MFCD13186378
• Inchi： 1S/C20H21NO.BrH/c1-22-19-11-9-16(10-12-19)13-14-21-15-18-7-4-6-17-5-2-3-8-20(17)18;/h2-12,21H,13-15H2,1H3;1H
• InChI Key： QUXGZBFCNSTCJF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2C=CC=CC1=2)NCCC1C=CC(OC)=CC=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

Additional information on [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide

Introduction to [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide (CAS No. 1609408-93-6)

[2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1609408-93-6, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The presence of both aromatic rings and amine functional groups in its molecular structure suggests a high degree of versatility, making it a candidate for various pharmacological applications.

The chemical structure of [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] consists of a brominated derivative of a tertiary amine, which is further substituted with a 4-methoxyphenyl ethyl group and a 1-naphthylmethyl moiety. This arrangement of functional groups contributes to the compound's solubility profile and interaction potential with biological targets. The methoxy group on the phenyl ring enhances lipophilicity, while the naphthyl ring provides additional spatial and electronic complexity that can influence binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such compounds. Studies using molecular modeling techniques have indicated that [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] may exhibit good oral bioavailability and moderate metabolic stability, making it a potentially viable candidate for further preclinical development. These predictions are based on the compound's predicted metabolic pathways and interactions with cytochrome P450 enzymes, which are critical for drug metabolism.

In the realm of medicinal chemistry, the synthesis of analogs derived from [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] has been explored to optimize its pharmacological profile. Researchers have focused on modifying the substituents on the aromatic rings to enhance binding affinity to specific biological targets. For instance, studies have shown that introducing halogen atoms or other electron-withdrawing groups can significantly alter the compound's interaction with protein receptors, potentially leading to improved therapeutic efficacy.

The potential applications of [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] extend across multiple therapeutic areas. Its structural features suggest that it may have utility in the treatment of neurological disorders, where modulation of neurotransmitter activity is often required. Additionally, its ability to interact with various binding sites on enzymes and receptors makes it a promising candidate for anti-inflammatory and anticancer therapies. Current research is focused on identifying specific biological targets and evaluating the compound's efficacy in preclinical models.

One particularly intriguing aspect of [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] is its potential as a scaffold for developing novel drug candidates. By leveraging structure-activity relationship (SAR) studies, chemists can systematically modify key functional groups to fine-tune the compound's pharmacological properties. This approach has been successfully employed in the development of several drugs that have reached clinical use, highlighting the importance of rational drug design in modern pharmaceutical research.

The synthesis of [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the complex molecular framework efficiently. These methods not only improve yield but also enhance scalability, which is crucial for transitioning from laboratory-scale synthesis to industrial production.

Evaluation of the toxicological profile is an essential step in assessing the safety and potential therapeutic value of any new compound. Preliminary toxicology studies on [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] have shown mild irritation at high concentrations but no significant systemic toxicity at lower doses. These findings are encouraging and support further investigation into its therapeutic potential without immediate safety concerns.

The future direction of research on [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] includes exploring its interactions with complex biological systems using advanced imaging techniques. Techniques such as nuclear magnetic resonance (NMR), X-ray crystallography, and mass spectrometry provide detailed insights into how the compound interacts with biological targets at both atomic and molecular levels. These studies are critical for understanding its mechanism of action and for guiding further optimization efforts.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications. The development pipeline for [2-(4-methoxyphenyl)ethyl](1-naphthylmethyl)amine hydrobromide] benefits from such partnerships, which facilitate access to resources, expertise, and funding necessary for comprehensive preclinical testing and eventual human trials. This collaborative approach increases the likelihood of successful translation from bench to bedside.